Cas no 1690-54-6 (7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid, 3-cyano-, ethyl ester)

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid, 3-cyano-, ethyl ester
• CAS No: 1690-54-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 179934
• PubChem ID: 273845
• Update Time: 2025-04-19

7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid, 3-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid, 3-cyano-, ethyl ester
• ethyl 2-cyano-7-oxabicyclo[2.2.1]heptane-3-carboxylate
• AC1L6TQG
• AC1Q4RO7
• AG-J-04570
• AR-1I8819
• CTK4D3186
• ethyl 3-cyano-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• NSC119512
• NSC190409
• DTXSID90297942
• NSC-190409
• NSC-119512
• 1690-54-6

• Inchi： 1S/C10H13NO3/c1-2-13-10(12)9-6(5-11)7-3-4-8(9)14-7/h6-9H,2-4H2,1H3
• InChI Key： CKDWAFQHDQBYNF-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(=O)OCC)C2C#N

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32
• LogP: 0.86668